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Compound of Interest

Compound Name: Metasilicic acid

Cat. No.: B1164916 Get Quote

This technical guide provides a comprehensive overview of metasilicic acid, a compound of

significant interest in geochemistry, material science, and biology. Due to its unique chemical

nature, understanding its identification parameters and the experimental context for its study is

critical for researchers, scientists, and drug development professionals.

Core Identification and Properties
Metasilicic acid is often described as a hypothetical chemical compound.[1][2][3] It is the

name given to the chemical formula H₂SiO₃.[1][4][5] In aqueous solutions, it is highly unstable,

readily polymerizing even at low concentrations, which makes it difficult to isolate under

standard laboratory conditions.[1][4][6] It is more accurately considered a key intermediate in

the formation of silica and a member of the broader silicic acid family.[4][7]

The primary identifiers and computed properties for metasilicic acid are summarized below.
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Identifier Type Value Source(s)

CAS Number 7699-41-4 [1][5][8][9]

Molecular Formula H₂O₃Si [4][5][8][9]

Molecular Weight 78.099 g/mol [4][8]

IUPAC Name dihydroxy(oxo)silane [4][8]

Synonyms
Silicic acid (H₂SiO₃), Acidum

silicicum, Bio-Sil
[8][9]

InChI
InChI=1S/H2O3Si/c1-4(2)3/h1-

2H
[4]

InChI Key
IJKVHSBPTUYDLN-

UHFFFAOYSA-N
[1][4]

Canonical SMILES O--INVALID-LINK--O [1][4][9]

EC Number 231-716-3 [1][9]

PubChem CID 14768 [1][8]

Chemical Nature and Relationships
Metasilicic acid's instability is central to its chemistry. It is best understood in relation to

orthosilicic acid (H₄SiO₄), the predominant form of monosilicic acid in dilute aqueous systems.

[7][10] Metasilicic acid can be considered a dehydrated form of orthosilicic acid.[7] However,

this dehydration reaction is difficult to control and typically progresses to the formation of more

complex polysilicic acids and ultimately silicon dioxide (silica).[7][11]

In aqueous solutions, metasilicic acid can hydrate to form orthosilicic acid or polymerize with

other silicic acid molecules.[4][7] This polymerization process, involving the formation of Si-O-Si

bonds, is a key step in the geochemical cycling of silicon and in the sol-gel process used for

synthesizing silica-based materials.[4][11]

The following diagram illustrates the logical relationship between these key silicic acid species.
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Fig. 1: Relationship between silicic acid species.

Experimental Protocols and Methodologies
Direct experimental protocols for the isolation of metasilicic acid are not feasible due to its

transient nature.[1][6] Instead, research focuses on the processes where it acts as an

intermediate.

3.1 Generation for Study Metasilicic acid can be generated in situ for study through two

primary methods:
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Acidification of Silicates: Treating alkali metal silicates, such as sodium silicate, with a strong

acid like HCl or H₂SO₄ generates various silicic acid species.[7]

Dissolution of Silicates: The dissolution of silicate minerals in acidic solutions (e.g., pH 3.0)

also releases monomeric and polymeric forms of silicic acid into the solution for analysis.[12]

3.2 Analytical Characterization The characterization of silicic acid solutions, including the

transient species, often involves monitoring the degree of polymerization.

β-Silico-molybdate Method: This colorimetric method is a key analytical technique. It allows

for the quantification of monomeric and low-molecular-weight silicic acid species. The

reaction rate with molybdate is used to distinguish between different forms; monomeric silicic

acid reacts quickly, while polymeric forms react much more slowly.[12] This allows for the

study of polymerization and depolymerization kinetics.

Cryoscopy: The degree of polymerization of silicic acids in a solution can be determined by

its effect on the freezing point of the solution.[11]

The general workflow for studying the formation and polymerization of silicic acids is depicted

below.
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Fig. 2: General workflow for silicic acid analysis.

Applications and Relevance
While a challenging compound to study directly, the chemistry of metasilicic acid is relevant in

several fields:
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Material Science: Understanding its polymerization is crucial for controlling the synthesis of

materials like silica gels, zeolites, and other mesoporous materials used in catalysis,

adsorption, and drug delivery.[4]

Geochemistry: It is a key intermediate in the weathering of minerals and the formation of

silica, the most abundant mineral in the Earth's crust.[4][12]

Biomineralization: Organisms such as diatoms utilize silicic acids from their environment to

construct intricate silica-based structures.[4]

In summary, while metasilicic acid (CAS No. 7699-41-4) is a well-indexed chemical entity, it is

best understood not as a stable, isolable compound but as a pivotal, transient intermediate in

the rich and complex chemistry of silica. Experimental approaches are therefore directed at

studying the dynamic systems in which it participates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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